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CAS No.: 2050-43-3

Cat. No.: B1330398

Get Quote

Executive Summary

2',4'-Dimethylacetanilide, also known as N-(2,4-dimethylphenyl)acetamide, is an acetanilide

derivative with the chemical formula C₁₀H₁₃NO.[1][2] This guide provides a comprehensive

overview of its historical context, synthesis, physicochemical properties, and key applications.

Arising from the rich field of aniline and coal tar chemistry, this compound serves not as an

end-product for drug development but as a crucial intermediate in the synthesis of various

organic molecules, including agrochemicals. This document details a standard laboratory-scale

synthesis, outlines methods for structural characterization, and explores the compound's

industrial significance, providing researchers and development professionals with a thorough

technical resource.

Part 1: Historical Context & Discovery
The story of 2',4'-Dimethylacetanilide is intrinsically linked to the development of its parent

compound, acetanilide. Acetanilide, or N-phenylacetamide, was a product of the burgeoning

coal tar industry in the late 19th century.[3] It was first introduced into medical practice in 1886
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by A. Cahn and P. Hepp as an analgesic (pain reliever) and antipyretic (fever reducer) under

the trade name Antifebrin.[4][5][6] This marked the dawn of synthetic aniline derivatives being

used as drugs, offering alternatives to opium and morphine.[3]

However, the use of acetanilide itself was soon curtailed due to significant toxic side effects,

most notably cyanosis (a bluish discoloration of the skin) caused by methemoglobinemia, a

condition where hemoglobin's ability to bind and transport oxygen is reduced.[3][6] This

discovery prompted a search for safer derivatives, leading to the development of compounds

like phenacetin.[3]

It was within this scientific landscape of exploring aniline derivatives for various industrial and

medicinal purposes that substituted acetanilides like 2',4'-Dimethylacetanilide were first

synthesized and studied. While not destined for direct pharmaceutical use, its synthesis is a

classic example of the chemical modifications performed on aniline-based structures during this

era. Its history is less about a singular "discovery" and more about its emergence as a logical

and useful building block derived from 2,4-dimethylaniline (2,4-xylidine), a common industrial

chemical.[7]

Part 2: Synthesis and Mechanistic Insights
The most common and straightforward method for preparing 2',4'-Dimethylacetanilide is

through the N-acetylation of 2,4-dimethylaniline. This reaction is a cornerstone of organic

synthesis, representing a classic nucleophilic acyl substitution.

Mechanism: The lone pair of electrons on the nitrogen atom of the 2,4-dimethylaniline (the

nucleophile) attacks the electrophilic carbonyl carbon of an acetylating agent, such as acetic

anhydride or acetyl chloride. This forms a tetrahedral intermediate. The intermediate then

collapses, expelling a leaving group (acetate or chloride, respectively), and after a final

deprotonation step (often facilitated by a mild base or another molecule of the starting amine),

the stable amide product is formed.

Field-Proven Laboratory Protocol: Acetylation of 2,4-
Dimethylaniline
This protocol describes a reliable method for the synthesis of 2',4'-Dimethylacetanilide.
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Materials:

2,4-Dimethylaniline (Reagent Grade)

Acetic Anhydride (Reagent Grade)

Glacial Acetic Acid (Solvent)[8]

Sodium Bicarbonate (Solid)

Deionized Water & Ice

Methylene Chloride (or other suitable extraction solvent)

Anhydrous Magnesium Sulfate or Sodium Sulfate (Drying agent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0

equivalent of 2,4-dimethylaniline in a minimal amount of glacial acetic acid.[8] Place the flask

in a fume hood.

Acetylation: While stirring, slowly add 1.1 equivalents of acetic anhydride to the solution. An

exothermic reaction will occur. The rate of addition should be controlled to maintain a gentle

temperature increase, ideally not exceeding 60°C.[8]

Reaction Completion: After the addition is complete, continue stirring the mixture for 30-60

minutes as it cools to room temperature to ensure the reaction goes to completion.

Quenching & Precipitation: Pour the reaction mixture into a beaker containing a stirred slurry

of ice and water. This hydrolyzes any remaining acetic anhydride and causes the solid

product to precipitate.

Neutralization & Extraction: While stirring vigorously, carefully add solid sodium bicarbonate

in small portions until the solution is neutral (pH ~7), confirmed with litmus paper. This

neutralizes the acetic acid. Transfer the mixture to a separatory funnel and extract the

product into methylene chloride (3 x 50 mL).[8]
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Drying & Isolation: Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent using a rotary evaporator.

Purification: The resulting solid can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to yield a white crystalline product.

Causality & Insights:

Choice of Acetylating Agent: Acetic anhydride is often preferred over acetyl chloride in a

laboratory setting because it is less volatile, less corrosive, and the byproduct, acetic acid, is

easier to handle and remove than hydrochloric acid.

Solvent: Glacial acetic acid is a common solvent for this reaction as it readily dissolves the

starting amine and is compatible with the reagents.[8]

Neutralization: The neutralization step with sodium bicarbonate is critical. It removes the

acidic byproduct, which would otherwise protonate the desired amide, making it more soluble

in water and hindering its extraction into the organic phase.

Synthesis & Purification Workflow
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Caption: General workflow for the synthesis and purification of 2',4'-Dimethylacetanilide.
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Part 3: Physicochemical Properties and Structural
Characterization
Accurate characterization is essential to confirm the identity and purity of the synthesized

compound. A combination of physical property measurements and spectroscopic analysis

provides a self-validating system.

Physicochemical Data
Property Value Source

CAS Number 2050-43-3 [1][2]

Molecular Formula C₁₀H₁₃NO [1][2]

Molecular Weight 163.22 g/mol [1][2]

Appearance
White to off-white

powder/crystalline solid

Melting Point 129-132 °C [1]

Boiling Point ~290-304 °C (estimate) [1][6]

Solubility

Soluble in ethanol, ether;

slightly soluble in DMSO,

methanol.

[1]

Spectroscopic Analysis
¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is a powerful tool for

confirming the structure. Key expected signals include: a singlet for the acetyl (CH₃) protons,

two singlets for the two aromatic methyl groups, signals for the aromatic protons on the

benzene ring, and a broad singlet for the amide (N-H) proton.

IR (Infrared) Spectroscopy: The IR spectrum provides evidence of key functional groups. A

strong absorption band around 1660-1680 cm⁻¹ is characteristic of the C=O (amide I band)

stretching vibration. Another key feature is the N-H stretching vibration, which appears as a

sharp peak around 3250-3300 cm⁻¹.[9]
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Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a

molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z =

163).[10] The fragmentation pattern can further support the proposed structure.

Structural Characterization Workflow

Purified Solid

Physical Properties
(Melting Point) Spectroscopic Analysis Purity Analysis

(e.g., GC/HPLC)

Data Interpretation
& Structural Confirmation

¹H NMR IR Spectroscopy Mass Spectrometry

Validated Structure

Click to download full resolution via product page

Caption: A self-validating workflow for the characterization of 2',4'-Dimethylacetanilide.

Part 4: Applications in Research and Industry
While its parent compound had a brief, fraught history in medicine, 2',4'-Dimethylacetanilide's

primary value lies in its role as a chemical intermediate.[4][11] Its structure is a versatile

scaffold for building more complex molecules.

Key Applications:
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Agrochemicals: One of the most significant applications is as a precursor in the synthesis of

fungicides. For instance, it is a known starting material for producing certain amide-based

fungicides used to protect crops from various diseases.[12]

Dye and Pigment Industry: Like many aniline derivatives, it can be used as an intermediate

in the synthesis of azo dyes and pigments. The dimethyl-substituted phenyl ring can be

further functionalized (e.g., through nitration followed by reduction) to introduce other groups,

allowing for the creation of a wide range of colored compounds.

Organic Synthesis: In a broader sense, it serves as a readily available building block. The

acetamido group can act as a protecting group for the amine or as a directing group in

electrophilic aromatic substitution reactions, guiding incoming substituents to specific

positions on the aromatic ring. It may be used as a starting material in the synthesis of 5-

acetamido-2,4-dimethylaniline.[1]

Relevance to Drug Development: For professionals in drug development, understanding

compounds like 2',4'-Dimethylacetanilide is important for several reasons:

Starting Material: It can be a commercially available and cost-effective starting point for the

synthesis of more complex active pharmaceutical ingredients (APIs).

Impurity Profiling: It may be present as an impurity in APIs that are synthesized from 2,4-

dimethylaniline, making its identification and quantification a necessary part of regulatory

compliance and quality control.

Metabolite Studies: Acetanilide-type structures can be metabolites of more complex drugs.

Understanding their properties and potential toxicity is crucial. Early studies have

investigated the carcinogenic effects of 2',4'-Dimethylacetanilide in mice, highlighting the

need for toxicological assessment of such derivatives.[1]

Part 5: Safety and Handling
2',4'-Dimethylacetanilide is classified as harmful if swallowed and causes skin and serious eye

irritation.[1][13] It may also cause respiratory irritation.[13] Standard laboratory safety protocols

should be strictly followed when handling this compound.
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Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat. Use a

dust mask or handle in a well-ventilated area or fume hood to avoid inhaling the powder.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[1]

Toxicity: It is considered moderately toxic by ingestion.[1] When heated to decomposition, it

can emit toxic fumes of nitrogen oxides (NOx).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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